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Compound of Interest

Compound Name: 2-Fluoro-4-methyinicotinonitrile
CAS No.: 1807136-76-0
Cat. No.: B3247005
Get Quote
. J

Executive Summary

2-Fluoro-4-methylnicotinonitrile (Synonyms: 2-Fluoro-4-methylpyridine-3-carbonitrile) is a
specialized heterocyclic building block used primarily in the synthesis of bioactive
pharmaceutical ingredients.[1] Its structural core—a pyridine ring substituted with a reactive
fluorine at the C2 position and a nitrile group at C3—imparts unique reactivity profiles
(specifically SNAr susceptibility) but also distinct toxicological hazards.

This guide synthesizes data from structural analogs and available vendor safety sheets to
establish a robust protocol for handling, storage, and emergency response.
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Chemical Identity Details

IUPAC Name 2-Fluoro-4-methylpyridine-3-carbonitrile

CAS Number 1807136-76-0

Molecular Formula C7HsFN:2

Molecular Weight 136.13 g/mol

Physical State Solid (typically off-white to pale yellow powder)

Soluble in DMSO, Methanol, DCM; sparingly

Solubilit
Y soluble in water.[1]

Hazard Identification & GHS Classification

The primary hazards of 2-Fluoro-4-methylnicotinonitrile stem from its potential to release
cyanide ions under metabolic stress and its reactivity toward biological nucleophiles
(proteins/DNA) via the labile C2-fluorine.[1]

GHS Label Elements

Based on quantitative structure-activity relationship (QSAR) modeling and data from the
homologous 2-Fluoronicotinonitrile (CAS 3939-13-7), the following classifications apply:

 Signal Word:WARNING
o Pictograms:

o (GHS07)

Hazard Statements (H-Codes)
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Code Hazard Description Mechanism of Action

Metabolic release of cyanide
H302 Harmful if swallowed.[1] (CN~) or fluoroacetate-like

derivatives.[1]

Lipophilic pyridine ring

H312 Harmful in contact with skin. - )
facilitates dermal absorption.
Irritation of mucosal
H332 Harmful if inhaled. membranes; systemic uptake
via alveoli.
Reactive fluorinated
H315 Causes skin irritation.[2] electrophile capable of
alkylating skin proteins.
H319 Causes serious eye irritation. Direct chemical insult to
[2] corneal epithelium.
H335 May cause respiratory Interaction with upper
irritation.[2] respiratory tract mucosa.

Precautionary Statements (P-Codes)

o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Toxicological Mechanisms & Reactivity

Understanding why this compound is hazardous allows for better risk mitigation.

The SNAr Hazard
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The fluorine atom at position 2 is highly activated due to the electron-withdrawing nature of the
pyridine nitrogen and the adjacent nitrile (cyano) group.[1]

e Risk: This makes the compound an electrophile. It can react with nucleophilic residues
(cysteine, lysine) on skin proteins, leading to sensitization or chemical burns upon prolonged
contact.

» Incompatibility: Avoid uncontrolled mixing with strong nucleophiles (amines, thiols) or strong
bases, as this can generate exothermic reactions or unexpected derivatives.

Metabolic Activation (Cyanide Potential)

While the nitrile group (-CN) is generally stable, hepatic metabolism (Cytochrome P450) can
potentially liberate cyanide ions, especially if the ring is opened or oxidatively processed.[1]

o Symptoms of Exposure: Headache, dizziness, rapid breathing, nausea (early signs of
cellular hypoxia).

Visualizing the Hazard Pathway

The following logic flow illustrates the progression from exposure to physiological impact.

. S_NAr Reaction Skin/Eye Irritation
Exposure Route Systemic Absorption .
e Y Metabolic Activation Cellular Hypoxia
(Possible CN- Release)

Click to download full resolution via product page

Figure 1: Toxicological pathway of 2-Fluoro-4-methylnicotinonitrile from exposure to
physiological effect.[1]

Safe Handling Protocols
Engineering Controls
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e Primary: All handling must occur within a certified Chemical Fume Hood functioning at a face

velocity of >100 fpm.

e Secondary: Use a glove box for weighing large quantities (>10g) to prevent dust

aerosolization.

Personal Protective Equipment (PPE) Matrix

Body Part Recommendation Rationale
Standard nitrile offers good
o ) resistance to pyridines. Double
Double Nitrile Gloves (min 0.11 ] ]
Hands ] gloving protects against
mm thick).[1] ) S
pinholes during fine
manipulation.
Safety glasses are insufficient
) due to the risk of airborne dust
Eyes Chemical Safety Goggles. ] ]
entering the eye and reacting
with moisture.
Prevents accumulation of dust
Body Lab Coat + Tyvek Sleeves.

on personal clothing.

Respiratory

N95/P100 Respirator (if
outside hood).

Only required if engineering
controls fail or during spill

cleanup.

Storage Conditions

o Temperature: 2—8°C (Refrigerated).

o Atmosphere: Store under inert gas (Argon or Nitrogen) if possible. The fluorine bond is

stable, but the nitrile can hydrolyze under moist, acidic conditions.

e Segregation: Keep away from strong oxidizing agents and strong bases.

Emergency Response & First Aid

Critical Note: Treat all exposures as potentially systemic until proven otherwise.
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Exposure Response Workflow

Incident Detected

Identify Exposure Type

:

Skin Contact Eye Contact Inhalation

Wash 15min w/ Soap Rinse 15min Fresh Air
Remove Clothing Lift Eyelids Oxygen if needed

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Figure 2: Immediate decision logic for exposure incidents.[1]

Specific First Aid Measures

« Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes. The
lachrymator potential requires thorough irrigation to prevent corneal clouding.

« Skin Contact: Wash with soap and water. Do not use organic solvents (ethanol/acetone) as
they may increase the rate of transdermal absorption.

¢ Ingestion: Rinse mouth with water. Do not induce vomiting unless instructed by a poison
control center.
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o Antidote Note: While unlikely to release lethal cyanide doses rapidly, medical personnel
should be aware of the nitrile functionality. Standard cyanide antidote kits (e.g.,
Hydroxocobalamin) are rarely needed but should be considered in massive ingestions.

Spill Cleanup[1][2]
o Evacuate the immediate area.
e PPE: Wear full PPE including a P100 respirator.

o Containment: Cover spill with a damp absorbent pad or vermiculite to prevent dust
generation.

o Disposal: Collect in a sealed hazardous waste container labeled "Toxic Organic Solid."
Waste Disposal
o Classification: Hazardous Chemical Waste (Toxic/Irritant).

e Method: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with
an afterburner and scrubber.

e Warning: Incineration may generate Hydrogen Fluoride (HF) and Nitrogen Oxides (NOXx).
The incinerator must be rated for halogenated organics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.886372-98-1|5-Bromo-2-fluoro-3-nitropyridine|BLD Pharm [bldpharm.com]
e 2. fluorochem.co.uk [fluorochem.co.uk]
o 3. 2-F-4-FF EMKIE 98% | Sigma-Aldrich [sigmaaldrich.com]

e 4. 2-Fluoro-4-methylbenzonitrile | CBH6FN | CID 2778443 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 5. 2-Fluoro-4-methylpyridine | C6H6FN | CID 2737403 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Technical Guide: Safety & Handling of 2-Fluoro-4-
methylnicotinonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3247005/docs#technical-guide-safety-handling-of-2-
fluoro-4-methylnicotinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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